2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol

• CAS No.: 20201-60-9
• Molecular Formula: C17H24O2
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 2-methoxy-4-(5,6,6-trimethyl-2-bicyclo[2.2.1]heptanyl)phenol
• InChI: InChI=1S/C17H24O2/c1-10-12-7-13(14(8-12)17(10,2)3)11-5-6-15(18)16(9-11)19-4/h5-6,9-10,12-14,18H,7-8H2,1-4H3
• InChI Key: ZDDMXFRCSRMVFF-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CC(C(C2)C1(C)C)C3=CC(=C(C=C3)O)OC

Description

2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol is an organic compound with a unique bicyclic structure.

Preparation Methods

The synthesis of 2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol typically involves the reaction of 5,6,6-trimethylbicyclo[2.2.1]hept-2-ene with methoxyphenol under specific conditions. One common method is to react 5,6,6-trimethylbicyclo[2.2.1]hept-2-ene with methoxyphenol in the presence of a catalyst to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced phenolic compounds.

Substitution: The methoxy group and the phenolic hydroxyl group can participate in substitution reactions, such as nucleophilic aromatic substitution, leading to the formation of various substituted derivatives.

Scientific Research Applications

2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s unique structure makes it a subject of interest in biological studies, particularly in understanding its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of certain polymers and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol involves its interaction with specific molecular targets. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve modulation of oxidative stress and inflammatory pathways .

Comparison with Similar Compounds

2-Methoxy-4-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol can be compared with other similar compounds, such as:

2-Methoxy-5-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol: Similar structure but with a different substitution pattern on the phenol ring.

2-Methoxy-6-(5,6,6-trimethylbicyclo[2.2.1]hept-2-yl)phenol: Another isomer with a different position of the methoxy group.

These compounds share similar chemical properties but may exhibit different reactivity and biological activities due to the variations in their structures .